![molecular formula C5H9NO2 B2573873 (S)-1-Methylazetidine-2-carboxylic acid CAS No. 255882-95-2](/img/structure/B2573873.png)
(S)-1-Methylazetidine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
A compound’s description often includes its molecular formula, structural formula, and IUPAC name. It may also include information about the compound’s state at room temperature (solid, liquid, gas), color, smell, and other physical characteristics .
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It often requires knowledge of organic chemistry and reaction mechanisms .Molecular Structure Analysis
This involves understanding the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together .Chemical Reactions Analysis
This involves understanding how the compound reacts with other compounds. It includes predicting the products of a reaction given the reactants .Physical And Chemical Properties Analysis
This involves understanding the compound’s properties, such as its melting point, boiling point, solubility in various solvents, and reactivity with common reagents .Scientific Research Applications
- (S)-1-Methylazetidine-2-carboxylic acid (abbreviated as MAAC ) exhibits antimicrobial properties. It has been investigated for its ability to inhibit the growth of bacteria, fungi, and other microorganisms. Researchers have explored its potential as an alternative to conventional antibiotics, especially in the face of antibiotic resistance .
- MAAC has shown promise as an antitumor agent. Studies suggest that it may interfere with cancer cell proliferation and induce apoptosis (programmed cell death). Researchers are investigating its mechanisms of action and exploring its potential in cancer therapy .
- MAAC has been studied for its antiviral activity. It may inhibit viral replication or entry into host cells. Investigations have focused on its effectiveness against various viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV) .
- MAAC exhibits activity against parasites. Researchers have explored its effects on protozoans and helminths. Its mode of action may involve disrupting essential metabolic pathways in these parasites .
- Despite its pharmacological potential, MAAC is considered toxic. Researchers have investigated its safety profile, including acute and chronic toxicity. Understanding its adverse effects is crucial for therapeutic applications .
- Nanotechnology offers a solution to overcome the limitations of MAAC’s pharmacological use. By encapsulating MAAC in controlled-release systems (nanoparticles), researchers aim to enhance its therapeutic efficacy while minimizing side effects. These nanosystems allow precise drug delivery and sustained release .
Antimicrobial Activity
Antitumor Effects
Antiviral Properties
Antiparasitic Potential
Toxicology and Safety Considerations
Nanotechnology Applications
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S)-1-methylazetidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2/c1-6-3-2-4(6)5(7)8/h4H,2-3H2,1H3,(H,7,8)/t4-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDNMFKYCFKRTRC-BYPYZUCNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CC[C@H]1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-1-Methylazetidine-2-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.